![molecular formula C20H26N2O3 B4720204 N-cyclohexyl-2-(8-methoxy-4-methyl-2-oxo-1(2H)-quinolinyl)propanamide](/img/structure/B4720204.png)
N-cyclohexyl-2-(8-methoxy-4-methyl-2-oxo-1(2H)-quinolinyl)propanamide
Overview
Description
N-cyclohexyl-2-(8-methoxy-4-methyl-2-oxo-1(2H)-quinolinyl)propanamide, also known as CX-5461, is a small molecule inhibitor of RNA polymerase I transcription. It has gained attention in recent years due to its potential as an anti-cancer drug.
Mechanism of Action
N-cyclohexyl-2-(8-methoxy-4-methyl-2-oxo-1(2H)-quinolinyl)propanamide inhibits RNA polymerase I transcription, which is responsible for the production of ribosomal RNA (rRNA). This leads to a decrease in ribosome biogenesis and protein synthesis, ultimately resulting in cancer cell death. N-cyclohexyl-2-(8-methoxy-4-methyl-2-oxo-1(2H)-quinolinyl)propanamide has been shown to have a greater effect on cancer cells compared to normal cells, making it a promising anti-cancer drug.
Biochemical and physiological effects:
N-cyclohexyl-2-(8-methoxy-4-methyl-2-oxo-1(2H)-quinolinyl)propanamide has been shown to induce DNA damage and activate the p53 tumor suppressor pathway. It has also been shown to induce apoptosis in cancer cells. In addition, N-cyclohexyl-2-(8-methoxy-4-methyl-2-oxo-1(2H)-quinolinyl)propanamide has been shown to have anti-inflammatory effects, making it a potential treatment for inflammatory diseases.
Advantages and Limitations for Lab Experiments
One advantage of N-cyclohexyl-2-(8-methoxy-4-methyl-2-oxo-1(2H)-quinolinyl)propanamide is its selectivity for cancer cells, making it a promising anti-cancer drug. However, one limitation is its potential toxicity to normal cells. In addition, N-cyclohexyl-2-(8-methoxy-4-methyl-2-oxo-1(2H)-quinolinyl)propanamide is a relatively new drug and further research is needed to fully understand its potential as a therapeutic agent.
Future Directions
Future research on N-cyclohexyl-2-(8-methoxy-4-methyl-2-oxo-1(2H)-quinolinyl)propanamide could focus on its potential as a combination therapy with other anti-cancer drugs. In addition, further studies could investigate the potential use of N-cyclohexyl-2-(8-methoxy-4-methyl-2-oxo-1(2H)-quinolinyl)propanamide in inflammatory diseases. Finally, more research is needed to fully understand the mechanism of action of N-cyclohexyl-2-(8-methoxy-4-methyl-2-oxo-1(2H)-quinolinyl)propanamide and its potential side effects.
Scientific Research Applications
N-cyclohexyl-2-(8-methoxy-4-methyl-2-oxo-1(2H)-quinolinyl)propanamide has been studied extensively for its potential as an anti-cancer drug. It has been shown to selectively target cancer cells that rely on overactive RNA polymerase I transcription for survival. N-cyclohexyl-2-(8-methoxy-4-methyl-2-oxo-1(2H)-quinolinyl)propanamide has been studied in preclinical models of various types of cancer, including breast, ovarian, and pancreatic cancer.
properties
IUPAC Name |
N-cyclohexyl-2-(8-methoxy-4-methyl-2-oxoquinolin-1-yl)propanamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H26N2O3/c1-13-12-18(23)22(19-16(13)10-7-11-17(19)25-3)14(2)20(24)21-15-8-5-4-6-9-15/h7,10-12,14-15H,4-6,8-9H2,1-3H3,(H,21,24) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OFAFBSDQQZAYPT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=O)N(C2=C1C=CC=C2OC)C(C)C(=O)NC3CCCCC3 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H26N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.